Cas no 109430-04-8 ((3aR,4S,5R,7S,7aR)-octahydro-1H-4,7-methanoindene-5-carboxylic acid)

• Product Name: (3aR,4S,5R,7S,7aR)-octahydro-1H-4,7-methanoindene-5-carboxylic acid
• CAS No: 109430-04-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1187609
• PubChem ID: 184074
• Update Time: 2025-04-20

(3aR,4S,5R,7S,7aR)-octahydro-1H-4,7-methanoindene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,5R,7S,7aR)-octahydro-1H-4,7-methanoindene-5-carboxylic acid
• DTXSID70911159
• Octahydro-1H-4,7-methanoindene-5-carboxylic acid
• 4,7-Methano-1H-indene-5-carboxylic acid, octahydro-, (3aalpha,4alpha,5alpha,7alpha,7aalpha)-
• 109430-04-8

• Inchi： 1S/C11H16O2/c12-11(13)10-5-6-4-9(10)8-3-1-2-7(6)8/h6-10H,1-5H2,(H,12,13)/t6-,7+,8+,9-,10+/m0/s1
• InChI Key： PLPOOSRONAYTQI-LOLPMWEVSA-N
• SMILES： OC([C@@H]1C[C@@H]2C[C@H]1[C@@H]1CCC[C@@H]12)=O

Computed Properties

• Exact Mass: 180.115
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 297.1°C at 760 mmHg
• Flash Point: 139°C
• Refractive Index: 1.55